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Compound of Interest

Compound Name: Graveolinine

Cat. No.: B3190408 Get Quote

Essential Safety and Handling Guide for
Graveolinine
This guide provides crucial safety protocols and operational procedures for laboratory

personnel handling Graveolinine. The following information is intended for researchers,

scientists, and drug development professionals to ensure safe handling, use, and disposal of

this compound.

Hazard Identification and Quantitative Data
Graveolinine is a chemical compound that requires careful handling due to its potential health

hazards. The primary known hazard is that it is harmful if swallowed.[1][2] The toxicological

properties have not been thoroughly investigated, and therefore, it should be handled with

caution, assuming it may have other unknown hazards.[1]

Below is a summary of its known physical and chemical properties:
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Property Value Source

Molecular Formula C₁₇H₁₃NO₃ PubChem

Molecular Weight 279.29 g/mol PubChem[3]

Appearance White to Off-White Solid ChemicalBook[2]

Melting Point 204-205 °C ChemicalBook[2]

Boiling Point 436.7 ± 45.0 °C (Predicted) ChemicalBook[2]

Density 1.327 ± 0.06 g/cm³ (Predicted) ChemicalBook[2]

Solubility
Slightly soluble in Chloroform

and Methanol
ChemicalBook[2]

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is mandatory to minimize exposure through inhalation, skin

contact, or ingestion.[4]
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PPE Category Minimum Requirement
Specifications and Best
Practices

Hand Protection
Double-gloving with nitrile

gloves

Inspect gloves for any signs of

degradation or punctures

before use. Change gloves

immediately if they become

contaminated. For tasks with a

higher risk of splashes,

consider using thicker,

chemical-resistant gloves.

Eye and Face Protection

Safety glasses with side

shields or chemical splash

goggles.

If there is a risk of splashing or

aerosol generation, a face

shield must be worn in addition

to safety glasses or goggles.[5]

Body Protection
A fully buttoned, long-sleeved

laboratory coat.

Ensure the lab coat is made of

a suitable material. For

handling highly toxic

substances, a disposable

gown over the lab coat can

provide additional protection.

[6]

Respiratory Protection

Not generally required if

handled in a certified chemical

fume hood.

If work cannot be conducted in

a fume hood, or if there is a

risk of generating aerosols, a

NIOSH-approved respirator

(e.g., N95) is required.[4]

Proper fit-testing and training

are necessary for respirator

use.[5]

Footwear
Closed-toe and closed-heel

shoes.

Shoes should be made of a

non-porous material to prevent

absorption of any spills.
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Operational Plan: Safe Handling and Weighing
Due to the risk of inhaling airborne particles, all manipulations of solid Graveolinine must be

performed in a certified chemical fume hood or other ventilated enclosure.[7][8]

Experimental Workflow for Weighing and Solubilizing Graveolinine
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Preparation

Weighing

Solubilization

Cleanup and Disposal

Don appropriate PPE

Prepare work area in fume hood

Gather all necessary equipment

Tare a tared vessel on the balance

Transfer approximate amount of Graveolinine to the vessel inside the fume hood

Close the vessel and weigh on the balance

Adjust weight in fume hood if necessary

Add solvent to the vessel containing Graveolinine

Mix gently to dissolve

Label the solution container appropriately

Decontaminate work surfaces

Dispose of contaminated consumables in designated waste stream

Doff PPE in the correct order

Wash hands thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe weighing and solubilization of Graveolinine.
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Experimental Protocol: Preparation of a 10 mM
Stock Solution of Graveolinine
This protocol details the steps for preparing a 10 mM stock solution of Graveolinine in DMSO.

Materials:

Graveolinine (solid)

Dimethyl sulfoxide (DMSO), anhydrous

Microcentrifuge tubes or vials with caps

Calibrated analytical balance

Pipettors and appropriate tips

Vortex mixer

Procedure:

Preparation:

Don all required PPE as specified in the table above.

Perform all subsequent steps in a certified chemical fume hood.

Label a clean vial with the compound name, concentration, solvent, and date.

Weighing:

Place the labeled, empty vial with its cap on the analytical balance and tare it.[9]

Carefully add the desired amount of Graveolinine to the vial using a clean spatula. Aim

for a quantity that will yield the desired concentration and volume (e.g., for 1 mL of a 10

mM solution, weigh out 2.79 mg).
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Close the vial and re-weigh it to determine the exact mass of the compound. Record this

value.

If adjustments are needed, return the vial to the fume hood to add or remove the powder.

[9]

Solubilization:

Based on the actual mass of Graveolinine, calculate the precise volume of DMSO

needed to achieve a 10 mM concentration.

Using a calibrated pipette, add the calculated volume of anhydrous DMSO to the vial

containing the solid Graveolinine.

Cap the vial securely and vortex gently until the solid is completely dissolved.

Storage:

Store the stock solution at an appropriate temperature (e.g., -20°C or -80°C) in a clearly

labeled and sealed container.

Disposal Plan
All waste contaminated with Graveolinine must be treated as hazardous chemical waste.[10]

Solid Waste:

Contaminated consumables such as gloves, weigh paper, and pipette tips should be

collected in a designated, sealed, and clearly labeled hazardous waste container.[11]

This container should be kept closed except when adding waste.[10]

Liquid Waste:

Unused or waste solutions of Graveolinine should be collected in a separate, sealed, and

labeled hazardous waste container.

Do not mix with other waste streams unless compatibility has been confirmed.[11]
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Empty Containers:

Empty containers that held Graveolinine should be triple-rinsed with a suitable solvent.

[10] The rinsate must be collected as hazardous liquid waste. After rinsing, the container

can be disposed of as regular laboratory glass or plastic waste, with the label defaced.[10]

Spills:

In the event of a small spill within the fume hood, absorb the material with a suitable

absorbent pad or material.

Clean the area with a decontaminating solution.

All materials used for cleanup must be disposed of as hazardous solid waste.

All hazardous waste must be disposed of through your institution's Environmental Health and

Safety (EHS) office. Do not dispose of Graveolinine down the drain or in the regular trash.[12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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